Cas no 1187-74-2 (Acetonyl-succinic Acid Diethyl Ester)
Acetonyl-succinic Acid Diethyl Ester is a versatile ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure combines acetonyl and succinic acid moieties, offering reactivity useful for condensation and alkylation reactions. The diethyl ester group enhances solubility in organic solvents, facilitating its use in homogeneous reaction systems. This compound is particularly valued for its role in synthesizing complex molecules due to its bifunctional nature, enabling selective modifications at either the acetonyl or ester groups. It exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows. The product is typically characterized by high purity, making it suitable for precision applications in research and industrial chemistry.
1187-74-2 structure
Product Name:Acetonyl-succinic Acid Diethyl Ester
CAS No:1187-74-2
MF:C11H18O5
MW:230.257624149323
MDL:MFCD00071579
CID:40978
PubChem ID:5463816
Update Time:2025-10-24
Acetonyl-succinic Acid Diethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2-(2-oxopropyl)succinate
- ASE
- BUTANEDIOIC ACID, (2-OXOPROPYL)-DIETHYL ESTER
- DIETHYL ACETONYLSUCCINATE
- Acetonyl succinic acid
- Acetonylsuccinic acid diethyl ester
- 2-(2-oxo-propyl)-succinic acid diethyl ester
- ACETONYL SUCCINIC ACID ETHYL ESTER
- Acetonyl-succinic Acid Diethyl Ester
- diethyl 2-(2-oxopropyl)butanedioate
- Acetonyl succinic acid diethyl ester
- CMLDBU00002588
- Butanedioic acid, (2-oxopropyl)-, diethyl ester
- Acetonyl succinic
- acetonylsuccinic aci
- diethyl 2-acetonylbutanedioate
- AAPVOVKOHNCXJA-UHFFFAOYSA-N
- diethyl 2-(2-oxopropyl)succinate
- CMLD2_000145
- 2-Acetonylsuccini
- AS-16102
- NCGC00161060-01
- CHEMBL3182026
- SR-05000001225-1
- (2-Oxopropyl)butanedioic acid diethyl ester; Diethyl acetonylsuccinate
- J-519532
- 2-(2-oxopropyl)butanedioic acid diethyl ester
- diethyl 2-(2-oxidanylidenepropyl)butanedioate
- MFCD00071579
- CS-0020013
- AKOS015915409
- SCHEMBL3426953
- 1187-74-2
- FT-0656401
- NS00010097
- A804091
- NCGC00017825-02
- A10597
- ?Acetonylsuccinic acid diethyl ester
- CCG-102236
- SY110728
- DTXSID40420187
- SR-05000001225
- 1,4-diethyl 2-(2-oxopropyl)butanedioate
- DB-407234
-
- MDL： MFCD00071579
- Inchi： 1S/C11H18O5/c1-4-15-10(13)7-9(6-8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H3
- InChI Key： AAPVOVKOHNCXJA-UHFFFAOYSA-N
- SMILES： O(CC)C(C(CC(=O)OCC)CC(C)=O)=O
Computed Properties
- Exact Mass: 230.11500
- Monoisotopic Mass: 230.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.3
- Topological Polar Surface Area: 69.7
Experimental Properties
- Density: 1.073
- Boiling Point: 312.7°C at 760 mmHg
- Flash Point: 110 °C
- Refractive Index: 1.44
- PSA: 69.67000
- LogP: 1.09800
Acetonyl-succinic Acid Diethyl Ester Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： S23; S24/25
- Safety Term：23-24/25
- Storage Condition：Inert atmosphere,Room Temperature
Acetonyl-succinic Acid Diethyl Ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Acetonyl-succinic Acid Diethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A859476-5g |
Acetonylsuccinic Acid Diethyl Ester |
1187-74-2 | ≥95% | 5g |
265.00 | 2021-05-17 | |
| Fluorochem | 223014-1g |
Diethyl 2-(2-oxopropyl)succinate |
1187-74-2 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 223014-5g |
Diethyl 2-(2-oxopropyl)succinate |
1187-74-2 | 95% | 5g |
￡32.00 | 2022-02-28 | |
| Fluorochem | 223014-10g |
Diethyl 2-(2-oxopropyl)succinate |
1187-74-2 | 95% | 10g |
￡48.00 | 2022-02-28 | |
| Fluorochem | 223014-25g |
Diethyl 2-(2-oxopropyl)succinate |
1187-74-2 | 95% | 25g |
￡96.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VY064-20g |
Acetonyl-succinic Acid Diethyl Ester |
1187-74-2 | 97% | 20g |
823.0CNY | 2021-07-13 | |
| TRC | A163900-1g |
Acetonyl-succinic Acid Diethyl Ester |
1187-74-2 | 1g |
$98.00 | 2023-06-13 | ||
| TRC | A163900-2.5g |
Acetonyl-succinic Acid Diethyl Ester |
1187-74-2 | 2.5g |
$161.00 | 2023-06-13 | ||
| TRC | A163900-10g |
Acetonyl-succinic Acid Diethyl Ester |
1187-74-2 | 10g |
$322.00 | 2023-06-13 | ||
| TRC | A163900-50g |
Acetonyl-succinic Acid Diethyl Ester |
1187-74-2 | 50g |
$953.00 | 2023-06-13 |
Acetonyl-succinic Acid Diethyl Ester Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1187-74-2)Acetonylsuccinic acid diethyl ester
Order Number:sfd12173
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1187-74-2)Acetonyl-succinic Acid Diethyl Ester
Order Number:A804091
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:41
Price ($):302.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1187-74-2)丙酮基丁二酸二乙酯
Order Number:LE26799787
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com
Acetonyl-succinic Acid Diethyl Ester Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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